allyl 2-(2-fluorobenzylidene)-5-(4-methoxyphenyl)-7-methyl-3-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate

• IUPAC Name: prop-2-enyl (2Z)-2-[(2-fluorophenyl)methylidene]-5-(4-methoxyphenyl)-7-methyl-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
• InChI: InChI=1S/C25H21FN2O4S/c1-4-13-32-24(30)21-15(2)27-25-28(22(21)16-9-11-18(31-3)12-10-16)23(29)20(33-25)14-17-7-5-6-8-19(17)26/h4-12,14,22H,1,13H2,2-3H3/b20-14-
• InChI Key: HEENAFQYFUZNPU-ZHZULCJRSA-N
• Canonical SMILES: CC1=C(C(N2C(=O)C(=CC3=CC=CC=C3F)SC2=N1)C4=CC=C(C=C4)OC)C(=O)OCC=C
• Isomeric SMILES: CC1=C(C(N2C(=O)/C(=C/C3=CC=CC=C3F)/SC2=N1)C4=CC=C(C=C4)OC)C(=O)OCC=C
• Molecular Formula: C25H21FN2O4S
• Molecular Weight: 464.5 g/mol

Description

Allyl 2-(2-fluorobenzylidene)-5-(4-methoxyphenyl)-7-methyl-3-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate is a useful research compound. Its molecular formula is C25H21FN2O4S and its molecular weight is 464.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 464.12060649 g/mol and the complexity rating of the compound is 891. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Pharmacological Evaluation

A series of thiazolo[3,2-a]pyrimidine derivatives were designed and synthesized, showing significant anti-inflammatory and antinociceptive activities. These compounds demonstrated lower ulcerogenic activity and higher ALD50 values, indicating their potential as safer anti-inflammatory agents (Alam et al., 2010).

Biological Studies and Antimicrobial Activities

Novel biphenyl-3,5-dihydro-2H-thiazolopyrimidines derivatives were synthesized and characterized. These compounds were evaluated for their in vitro antioxidant, antibacterial, and antifungal activities, showing promising results against various microorganisms (Maddila et al., 2012).

Cytotoxic Activity

The synthesis of novel pyrazolo[1,5-a]pyrimidines and related Schiff bases led to the investigation of their cytotoxicity against four human cancer cell lines. The structure-activity relationship discussed in this study offers insights into the design of new anticancer agents (Hassan et al., 2015).

Anticancer Activity of Heterocycles

Ethyl 2-(3-allylthioureido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate was used to synthesize new heterocycles, which displayed potent activity against the colon HCT-116 human cancer cell line. This research indicates the potential of these compounds in cancer therapy (Abdel-Motaal et al., 2020).

Anti-Inflammatory Activity

The study on condensed heterocyclic compounds synthesized a new series of thiazolo[3,2‐a]pyrimidines with tested anti-inflammatory activity. These compounds offer a basis for the development of new anti-inflammatory drugs (Tozkoparan et al., 1998).